C.I. Reactive Red 29
Description
Properties
CAS No. |
12226-09-4 |
|---|---|
Molecular Formula |
C7H10O |
Synonyms |
C.I. Reactive Red 29 |
Origin of Product |
United States |
Synthetic Methodologies and Process Engineering of C.i. Reactive Red 29
Historical and Contemporary Synthetic Routes for C.I. Reactive Red 29
Historically and in contemporary manufacturing, the synthesis of this compound follows a multi-step process. A described manufacturing method involves the condensation of 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid with 2,4,6-trichloro-1,3,5-triazine. This is followed by a diazo coupling reaction where diazotized 2-aminobenzenesulfonic acid is coupled with the condensation product. Finally, another condensation step with 2-amino-5-sulfobenzoic acid and salting-out are performed to obtain the final dye product. worlddyevariety.com
Condensation and Diazo Coupling Reaction Mechanisms in this compound Synthesis
The synthesis of this compound relies on fundamental reaction mechanisms in organic chemistry: condensation and diazo coupling.
Condensation: Condensation reactions involve the joining of two molecules, often with the removal of a small molecule like water or hydrogen chloride. In the synthesis of this compound, condensation occurs between amino groups of dye intermediates and the reactive groups of the triazine structure. For example, the reaction between 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid and 2,4,6-trichloro-1,3,5-triazine involves the displacement of a chlorine atom from the triazine ring by the amino group of the naphthalene (B1677914) derivative. worlddyevariety.com
Diazo Coupling: Diazo coupling is a crucial reaction for forming the azo linkage (-N=N-) that is characteristic of azo dyes like this compound. worlddyevariety.comresearchgate.net This reaction involves the electrophilic attack of a diazonium salt on an activated aromatic ring, typically a phenol (B47542) or an amine. researchgate.net In the synthesis of this compound, 2-aminobenzenesulfonic acid is first diazotized using nitrous acid in an acidic medium to form a diazonium salt. worlddyevariety.comresearchgate.net This diazonium salt then undergoes electrophilic attack on the condensation product of 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid and 2,4,6-trichloro-1,3,5-triazine, forming an azo bond and extending the chromophore system of the dye molecule. worlddyevariety.com Maintaining low temperatures, typically between 0-5°C, is essential during the diazotization and coupling steps to ensure the stability of the diazonium salt and favor the desired coupling reaction over side reactions. mpg.detandfonline.comnih.gov
Role of Triazine Structures in this compound Synthesis
Triazine structures, specifically 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride), play a vital role in the synthesis of reactive dyes like this compound. worlddyevariety.comuctm.edu The triazine ring acts as a reactive handle, allowing the dye molecule to form a covalent bond with the hydroxyl groups of cellulose (B213188) fibers during the dyeing process. uctm.edu The chlorine atoms on the triazine ring are susceptible to nucleophilic substitution reactions. In the synthesis, these chlorine atoms react with amino or hydroxyl groups of the dye intermediates, incorporating the triazine ring into the dye structure. worlddyevariety.com This triazine moiety, with its remaining reactive chlorine atom(s), then enables the dye to chemically bond with the fiber during application, contributing to the dye's reactive nature and wash fastness. uctm.edu
Industrial-Scale Manufacturing Challenges and Innovations for Reactive Dyes
Industrial-scale manufacturing of reactive dyes presents several challenges, including managing reaction kinetics, ensuring product purity, handling hazardous intermediates, and minimizing environmental impact. meghmaniglobal.comcwrrr.orgiwaponline.com Innovations in process engineering are continuously sought to improve efficiency, safety, and sustainability. mpg.decwrrr.org
Mass and Heat Transfer Dynamics in Reactive Dye Production
Efficient mass and heat transfer are critical in reactive dye production, particularly in large-scale batch reactors. acs.org Diazotization reactions, for instance, are typically exothermic and require precise temperature control to prevent decomposition of the unstable diazonium salts. nih.govacs.orgresearchgate.net Inefficient heat removal can lead to localized hot spots, potentially causing runaway reactions and safety hazards. nih.govresearchgate.net Mass transfer limitations can affect reaction rates and product yield, especially in heterogeneous systems where reactants are in different phases. acs.orgacs.orgwrc.org.za Achieving efficient mixing is crucial to enhance mass transfer and ensure uniform reaction conditions throughout the batch. acs.org
Innovations in reactor design, such as the use of continuous flow systems, can offer advantages in managing mass and heat transfer compared to traditional batch reactors. acs.org Continuous flow reactors allow for better temperature control due to their high surface area to volume ratio and enable more precise control over reaction times and mixing. acs.orgmdpi.com
Process Safety Enhancements in Diazo Salt Management
Diazo salts, key intermediates in the synthesis of azo dyes, are known for their thermal instability and potential to be explosive, particularly in solid form or at higher temperatures. mpg.detandfonline.comnih.govresearchgate.net This poses significant safety challenges in industrial production. nih.govacs.org
Process safety enhancements in diazo salt management focus on minimizing their accumulation and controlling reaction conditions. Strategies include:
In situ generation and immediate consumption: Generating the diazonium salt in situ and immediately reacting it with the coupling component reduces the need to isolate or store potentially unstable diazo salts. nih.govmdpi.com
Low-temperature operation: Maintaining low temperatures (typically 0-5°C) throughout the diazotization and coupling steps is crucial for stabilizing diazonium salts. mpg.detandfonline.comnih.gov
Dilute solutions: Working with dilute solutions of diazonium salts can reduce the risk of uncontrolled decomposition. acs.org
Continuous processing: Continuous flow reactors allow for the generation and reaction of diazonium salts in a controlled and contained environment, minimizing the inventory of hazardous material at any given time. mpg.deresearchgate.netmdpi.com
Utilizing safer diazotizing agents or methods: Research into alternative diazotization methods, such as using solid-supported reagents or mimicking natural processes, aims to develop safer alternatives to traditional methods involving nitrous acid and strong acids. mpg.detandfonline.com
Advanced Synthetic Approaches for this compound
Advanced synthetic approaches for reactive dyes, including potential routes for this compound, explore novel methodologies to improve efficiency, sustainability, and product performance. While specific advanced routes solely for this compound are not extensively detailed in the search results, research in reactive dye synthesis in general points towards several promising areas:
Continuous Flow Chemistry: As mentioned earlier, continuous flow systems offer advantages in safety, control, and efficiency for diazotization and coupling reactions, which are central to this compound synthesis. acs.orgresearchgate.netmdpi.com
Enzymatic Synthesis: Exploring enzymatic catalysis for specific steps in dye synthesis could offer milder reaction conditions and reduced environmental impact.
Microwave or Ultrasonic Assistance: Techniques like microwave or ultrasonic irradiation can potentially accelerate reaction rates and improve yields in dye synthesis and application. scielo.org.mxresearchgate.net
Novel Reactive Groups: Research into new types of reactive groups could lead to dyes with improved fixation properties or applicability to a wider range of fibers. uctm.eduscribd.com
Sustainable Solvents and Reagents: Development of synthetic routes utilizing greener solvents and more benign reagents is an ongoing area of research in the chemical industry, including dye synthesis. tandfonline.com
Continuous Flow Reactor Systems for Reactive Dye Synthesis
Continuous flow reactor systems provide enhanced mass and heat transfer efficiency, leading to more stable product quality and a smaller equipment footprint compared to batch operations. acs.org In the context of reactive dye synthesis, continuous flow methods have been explored for critical steps like diazotization and coupling reactions. researchgate.netacs.org These systems allow for precise control over reaction parameters such as temperature, pH, molar ratio, and flow rate, which are crucial for optimizing reaction efficiency and ensuring stable operation. acs.org
Research has demonstrated the successful application of continuous flow systems for the synthesis of various azo dyes. For example, a continuous dynamic tubular reaction system was established for the multistep heterogeneous synthesis of C.I. Reactive Red 195, a water-soluble azo dye. This system achieved a high throughput and yield, with improved dye purity compared to the commercial product. acs.org The optimization of continuous flow conditions in this study focused on key parameters to ensure efficient reactions and stable operation. acs.org
Continuous flow processes can also mitigate safety risks associated with the handling of hazardous intermediates like diazonium salts, which can precipitate and pose risks in batch processes. tandfonline.comresearchgate.net By carefully controlling reaction conditions and residence times in a continuous flow setup, the in-situ generation and consumption of these intermediates can be managed more effectively. tandfonline.comresearchgate.net
Microreactor Technology in this compound Production
Microreactor technology, characterized by channel sizes typically ranging from 1 µm to 1 mm, offers significant advantages for chemical synthesis, particularly for fast and exothermic reactions common in dye production. tandfonline.comrsc.orgmdpi.com The high surface-area-to-volume ratio in microreactors facilitates rapid heat and mass transfer, enabling precise control over reaction temperature and efficient mixing of reactants. tandfonline.comrsc.orgmdpi.com
Studies have shown that microreactor systems can achieve high yields in azo-coupling reactions under optimized conditions. dp.tech The rapid transfer of reaction heat and efficient micro-mixing in microreactors can even allow for one-step processes that would typically require multiple steps in a batch reactor. tandfonline.com While microreactors offer numerous benefits, challenges such as handling solids that can cause clogging need to be addressed for their widespread application in large-scale production. tandfonline.comucl.ac.uk Despite this, microreactor technology is a promising tool for the efficient, safe, and potentially more environmentally friendly production of fine chemicals, including reactive dyes. tandfonline.comrsc.org
Microreactors have been used for continuous coupling reactions to synthesize various azo dyes and pigments. acs.org Although some studies using microreactors for dye synthesis have focused on water-insoluble dyes or used organic solvents to prevent clogging, the potential for applying this technology to water-soluble reactive dyes like this compound exists with appropriate reactor design and process optimization. acs.org
Here is a summary of some research findings related to continuous flow and microreactor use in dye synthesis:
| Technology | Application in Dye Synthesis | Key Advantages | Example Findings |
| Continuous Flow Reactors | Diazotization and coupling reactions for azo dyes. researchgate.netacs.org | High mass and heat transfer, stable product quality, compact footprint. acs.org | High throughput and yield achieved for C.I. Reactive Red 195 synthesis with improved purity. acs.org Mitigation of risks associated with unstable intermediates. researchgate.net |
| Microreactor Technology | Azo-coupling reactions, in-situ diazonium generation. tandfonline.comdp.tech | Rapid heat and mass transfer, efficient mixing, enhanced safety. tandfonline.comrsc.org | High yields (>96%) in azo-coupling reactions under optimized conditions. dp.tech Potential for one-step reactions. tandfonline.com Used for continuous coupling in various azo dyes. acs.org |
Environmental Behavior and Transformation Pathways of C.i. Reactive Red 29
Persistence and Recalcitrance of C.I. Reactive Red 29 in Aquatic Systems
Reactive dyes, including this compound, are known for their recalcitrance to conventional wastewater treatments due to their stable aromatic structures . Their hydrophilic nature, attributed to sulfonate groups, generally limits their affinity for soil and sediment, causing them to primarily remain in the aquatic compartment industrialchemicals.gov.aucanada.ca. Studies on similar reactive dyes indicate that hydrolysis in water is expected to be negligible epa.govepa.gov. The persistence of reactive dyes in water bodies can inhibit photosynthetic aquatic organisms by blocking light penetration nih.govinformaticsjournals.co.in.
Formation of Degradation Byproducts from this compound
The degradation of azo dyes like this compound often involves the cleavage of the azo bond, leading to the formation of various byproducts. The specific byproducts formed depend on the degradation pathway, which can be influenced by factors such as the presence of microorganisms, enzymes, or advanced oxidation processes researchgate.netmdpi.com.
A key transformation pathway for azo dyes under anaerobic or reducing conditions is the reductive cleavage of the azo (-N=N-) linkage canada.caresearchgate.netmdpi.com. This process results in the formation of aromatic amines ijcmas.comcanada.caresearchgate.netmdpi.com. Aromatic amines are a significant concern due to their potential toxicity, mutagenicity, and carcinogenicity ijcmas.commdpi.comnih.govresearchgate.net. For this compound, reductive cleavage has been shown to yield 2-amino-benzene-sulfonic acid (ABS) nih.gov.
Biological decolorization of azo dyes often initiates with azoreductase enzymes catalyzing this anaerobic reduction researchgate.netmdpi.com. While anaerobic conditions are effective for decolorization by cleaving the azo bond, the resulting aromatic amines are often resistant to further degradation under these conditions nih.govmdpi.comcore.ac.uk. Complete degradation typically requires a subsequent aerobic step to mineralize the aromatic amines nih.govmdpi.comresearchgate.net.
Sulfonate groups are common substituents on reactive azo dyes like this compound, enhancing their water solubility . These sulfonate groups can influence the degradation pathways and the nature of the byproducts formed. Sulfonated aromatic amines, generated from the reductive cleavage of sulfonated azo dyes, are known to be resistant to microbial degradation, particularly under aerobic conditions, due to the hydrophilic nature of the sulfonate group nih.govresearchgate.netresearchgate.netwur.nl.
Analysis of degradation products from sulfonated azo dyes often involves techniques like LC-MS to identify the intermediate compounds nih.govresearchgate.netnih.govresearchgate.net. Studies on the degradation of reactive dyes have identified sulfonated products such as 2-amino-1-naphthalene-sulfonic acid (ANS) and 2-amino-1,5-naphthalene-disulfonic acid (ANDS) as cleavage products from other reactive red dyes nih.gov. The presence of sulfonate groups can slow down transformation processes when coupled to aromatic structures researchgate.net.
Aromatic Amine Generation from Azo Linkage Cleavage
Environmental Distribution and Bioaccumulation Potentials of Reactive Dyes
Reactive dyes, being highly water-soluble, are primarily found in the aquatic environment following discharge in wastewater industrialchemicals.gov.aucanada.ca. Their distribution in the environment is influenced by their physical and chemical properties, such as water solubility and partition coefficient industrialchemicals.gov.aucanada.ca. Due to their hydrophilicity, they are expected to remain in the water column for relatively long periods but may partition to suspended solids, sediments, or soil particles through electrostatic interactions canada.ca.
The bioaccumulation potential of reactive dyes is generally considered low. For instance, C.I. Reactive Green 29, a reactive dye, showed a very low partition coefficient (log Pow < -4.3), high water solubility, and low fat solubility, indicating that bioaccumulation should not occur industrialchemicals.gov.au. Similarly, other reactive dyes are considered to have low bioaccumulation potential iwaponline.comepa.govepa.govinformaticsjournals.co.inmdpi.com.
While the parent reactive dyes may have low bioaccumulation potential, the aromatic amine byproducts formed from their degradation can pose different environmental risks, including potential bioaccumulation in aquatic organisms informaticsjournals.co.inmdpi.comnih.gov.
Here is a table summarizing some research findings related to reactive dye degradation and byproduct formation:
| Dye Type/Example | Degradation Condition | Key Byproducts Mentioned | Analytical Method | Source |
| Reactive Azo Dyes | Anaerobic | Aromatic Amines | - | ijcmas.com |
| Reactive Red 2 (RR2) | Biodegradation | Aniline (proposed) | - | core.ac.ukuminho.pt |
| Reactive Red 29 (RR29) | Reductive Cleavage | 2-amino-benzene-sulfonic acid (ABS) | LC-ESI-MS/MS | nih.gov |
| Reactive Red 195 | Reductive Cleavage | 2-amino-1,5-naphthalene-disulfonic acid (ANDS) | LC-ESI-MS/MS | nih.gov |
| Sulfonated Azo Dyes | Anaerobic | Sulfonated Aromatic Amines | - | nih.govresearchgate.netwur.nl |
| Methyl Orange, Ponceau S | Degradation | Sulfonated and unsulfonated aromatic amines (e.g., 1,4-diaminobenzene, 2,5-diaminobenzenesulfonic acid) | GC-MS | researchgate.net |
Advanced Remediation Technologies for C.i. Reactive Red 29 in Effluent Treatment
Advanced Oxidation Processes (AOPs) for C.I. Reactive Red 29 Degradation
AOPs are chemical treatment processes designed to remove organic and inorganic pollutants in water and wastewater by oxidation through reactions with radical species, primarily hydroxyl radicals (•OH). These highly reactive radicals can break down complex organic molecules into simpler, less harmful compounds, and ultimately to carbon dioxide and water. Photocatalysis is a specific type of AOP that utilizes semiconductor materials as catalysts activated by light irradiation.
Photocatalytic Oxidation of this compound
Photocatalytic oxidation involves the use of a semiconductor photocatalyst, typically in the presence of UV or visible light, to generate reactive species that can degrade organic pollutants like this compound. This process has shown effectiveness in decolorizing and degrading various reactive dyes.
Titanium Dioxide (TiO2)-Based Photocatalysis
Titanium dioxide (TiO2) is one of the most widely studied semiconductor photocatalysts due to its high photoactivity, stability, low cost, and non-toxicity. ehemj.com TiO2 exists in several crystalline structures, with anatase and rutile being the most common phases exhibiting significant photocatalytic activity. ehemj.com
Research has investigated the use of TiO2 for the photocatalytic degradation of this compound (sometimes referred to as Reactive Red 2 or RR2 in some studies). Studies have shown that TiO2 photocatalysis can effectively decolorize solutions containing this dye. For instance, one study using TiO2-coated PET plastic under solar irradiation achieved 88% color degradation and 46% COD removal for a 100 mg/L solution of C.I. Reactive Red 2. scientific.net Using nanosize TiO2 further enhanced the degradation, achieving 98% color degradation and 56% COD removal under similar conditions. scientific.net Another study investigating C.I. Reactive Red 2 degradation in UV/TiO2 systems found that decolorization reactions followed pseudo-first-order kinetics. nih.gov
Other Semiconductor Photocatalysts (e.g., SnO2, Tungsten Compounds)
While TiO2 is prevalent, other semiconductor materials, including tin dioxide (SnO2) and tungsten compounds, have also been explored for their photocatalytic potential in dye degradation.
SnO2 is another semiconductor metal oxide that has been investigated for photocatalytic applications. researchgate.net SnO2 generally has a wider band gap than TiO2, around 3.6 eV, which means it typically requires UV light for activation. researchgate.net Research on SnO2-based photocatalysis has been reported for the degradation of various dyes, such as Methylene Blue, Rhodamine B, and Congo Red. researchgate.net While direct studies specifically on this compound degradation using SnO2 alone were not extensively found, SnO2 is recognized as an oxidative photocatalyst capable of forming •OH radicals.
Tungsten compounds, particularly tungsten trioxide (WO3), are also known semiconductor photocatalysts. WO3 is a yellowish crystalline solid with a band gap that allows for absorption of visible light. wikipedia.org Polyoxometalates containing tungsten have also shown photocatalytic activity. One study investigated the photocatalytic decomposition of C.I. Reactive Red 24 (a different reactive red dye, but demonstrating the potential of tungsten compounds) using a K6SiW11O39Sn(II) catalyst, showing effective decolorization under UV, Xenon lamp, and sunlight irradiation. nih.gov Hydroxyl radicals and holes were identified as the main oxidants in this process. nih.gov This suggests that certain tungsten-containing compounds hold promise for the photocatalytic degradation of reactive dyes.
Influence of pH, Catalyst Loading, and Irradiation Parameters on this compound Decolorization
Several operational parameters significantly influence the efficiency of photocatalytic degradation of this compound, including solution pH, catalyst loading, and irradiation conditions.
pH: The pH of the solution affects the surface charge of the photocatalyst and the ionization state of the dye molecules, influencing their adsorption onto the catalyst surface and the formation of reactive species. Studies on reactive dyes have shown that the optimal pH for degradation can vary depending on the specific dye and catalyst. For instance, the maximum decolorization of Reactive Yellow 145 by TiO2 was observed at pH 3, attributed to favorable electrostatic interactions between the positively charged catalyst surface and dye anions. scirp.org Conversely, some studies on other reactive dyes have found optimal degradation at neutral or slightly alkaline pH. mdpi.com For C.I. Reactive Red 2, the degradation efficiency was found to increase with decreasing initial pH in one study involving photocatalysis coupled with water jet cavitation. nih.gov
Catalyst Loading: The amount of photocatalyst used is crucial. Increasing catalyst loading generally increases the number of active sites available for the reaction, leading to enhanced degradation. However, beyond an optimal point, further increases in catalyst concentration can lead to light scattering and reduced light penetration, as well as catalyst agglomeration, which can decrease efficiency. researchgate.net Research on the photocatalytic degradation of reactive dyes often involves optimizing catalyst dosage to achieve maximum decolorization efficiency. mdpi.comresearchgate.net
Irradiation Parameters: The type and intensity of irradiation play a vital role in activating the photocatalyst. UV light is commonly used with wide band gap semiconductors like TiO2. The irradiation time directly impacts the extent of degradation; longer irradiation times generally lead to higher decolorization and mineralization rates, up to a certain point where the pollutant is significantly reduced. nih.gov The intensity of the light source also affects the rate of electron-hole pair generation and thus the degradation efficiency. wwjournal.ir
Data from research on the effect of these parameters on the degradation of reactive dyes, including C.I. Reactive Red 2, highlights their importance. For example, a study on C.I. Reactive Red 2 degradation in UV/TiO2 systems showed that decolorization increased with irradiation time. nih.gov
Synergistic Effects in Coupled Photocatalytic Systems (e.g., Water Jet Cavitation)
Water jet cavitation is a process that generates cavitation bubbles through pressure variations in a liquid stream. The collapse of these bubbles creates localized high temperatures and pressures, as well as generating reactive species like hydroxyl radicals. mdpi.com When coupled with photocatalysis, water jet cavitation can offer several benefits. It can improve mass transfer of the pollutant to the catalyst surface, prevent catalyst agglomeration, and potentially enhance the generation of reactive species through the combined effects of cavitation and photocatalytic activity. nih.gov
A study investigating the degradation of C.I. Reactive Red 2 using TiO2 photocatalysis coupled with water jet cavitation demonstrated a significant synergistic effect, increasing the degradation compared to individual processes. nih.govmdpi.commostwiedzy.plaip.org The enhanced degradation was attributed to factors such as the deagglomeration of catalyst particles and improved contact between the catalyst surface and the dye molecules. nih.gov
Mechanistic Investigations of Hydroxyl Radical and Hole Formation in this compound Photodegradation
The photocatalytic degradation of this compound is primarily driven by the reactive species generated on the surface of the semiconductor photocatalyst upon light irradiation. The generally accepted mechanism involves the formation of electron-hole pairs when the catalyst absorbs photons with energy equal to or greater than its band gap. ehemj.comtandfonline.com
For metal oxide semiconductors like TiO2, the photogenerated electrons in the conduction band can react with molecular oxygen adsorbed on the surface to form superoxide (B77818) radicals (O2•−). tandfonline.comacs.org The photogenerated holes in the valence band can react with water molecules or hydroxide (B78521) ions adsorbed on the surface to produce highly reactive hydroxyl radicals (•OH). tandfonline.comacs.orgajol.info Both hydroxyl radicals and holes are potent oxidizing agents capable of attacking and breaking down the complex structure of azo dyes like this compound. tandfonline.comajol.info
The degradation of the dye molecule proceeds through a series of complex reactions involving the attack of these reactive species on the chromophore (the azo group, -N=N-) and other parts of the molecule, leading to decolorization and ultimately mineralization into simpler inorganic compounds.
Fenton and Photo-Fenton Processes for this compound Oxidative Treatment
Fenton and Photo-Fenton processes utilize the highly reactive hydroxyl radical (•OH) for the oxidative degradation of organic pollutants like this compound. The Fenton reaction typically involves the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂), producing hydroxyl radicals. Photo-Fenton processes enhance this reaction through UV or visible light irradiation, which can regenerate Fe²⁺ and/or photolyze H₂O₂.
Optimization of Reagent Ratios (Fe²⁺, H₂O₂) in this compound Systems
Optimizing the molar ratios of Fe²⁺ and H₂O₂ is critical for achieving maximum degradation efficiency in Fenton processes applied to this compound. Studies on similar reactive dyes, such as C.I. Reactive Red 2, have indicated that the optimal [Fe²⁺]/[H₂O₂] ratio significantly influences the degradation extent. For C.I. Reactive Red 2, effective degradation was observed at a dye:Fe²⁺:H₂O₂ molar ratio of 1:0.22:8.13 at pH ~2.7. capes.gov.brrsc.orgrsc.org Another study investigating C.I. Reactive Blue 4 and C.I. Reactive Red 2 found an optimal [Fe²⁺]/[H₂O₂] ratio of 1:20 for achieving high color degradation (99.8%) and notable TOC reduction (39.8-42.5%) within 60 minutes at pH 3. psu.edu Increasing the initial Fe²⁺ concentration can enhance color degradation, particularly in the initial stages of the reaction. psu.edu However, using excessively high concentrations of H₂O₂ can sometimes lead to a decrease in dye conversion, an observation also noted in the degradation of other dyes by Fenton-like reactions. rsc.orgrsc.org
Table 1: Examples of Optimal Reagent Ratios in Fenton Processes for Reactive Dyes
| Dye | Optimal Dye:Fe²⁺:H₂O₂ Molar Ratio | pH | Key Outcome | Source |
| C.I. Reactive Red 2 | 1:0.22:8.13 | ~2.7 | Effective Degradation | capes.gov.brrsc.orgrsc.org |
| C.I. Reactive Red 2 | - | 3 | 99.8% Color Removal | psu.edu |
| C.I. Reactive Blue 4 | - | 3 | 99.8% Color Removal | psu.edu |
| Reactive Red 198 (RR-198) | 1:0.5:1 (approx. based on mg/L) | 3 | 92% Removal | sums.ac.ir |
Note: Ratios are approximate or based on related dyes where specific this compound data was not explicitly available in the snippets.
Kinetic Studies of Hydroxyl Radical Attack on this compound
The degradation of this compound and similar azo dyes by Fenton processes is primarily attributed to the attack of hydroxyl radicals (•OH). capes.gov.brrsc.orgrsc.org Kinetic studies often demonstrate that the degradation follows pseudo-first-order kinetics. psu.eduresearchgate.net The rate of degradation is influenced by factors such as dye concentration, temperature, and the concentrations of Fe²⁺ and H₂O₂. capes.gov.brrsc.orgrsc.org The addition of hydroxyl radical scavengers like 2-propanol or t-butyl alcohol has been shown to significantly inhibit the degradation of C.I. Reactive Red 2, indicating that hydroxyl radicals are the main reactive species responsible for the oxidative process. capes.gov.brrsc.orgrsc.org
Electrochemical Oxidation of this compound
Electrochemical oxidation is another effective AOP for the treatment of wastewater containing reactive dyes. This process involves the direct or indirect oxidation of pollutants at the anode surface.
Boron-Doped Diamond (BDD) Electrode Applications
Boron-doped diamond (BDD) electrodes are widely recognized for their exceptional properties, including high electrochemical stability, wide electrochemical window, and strong oxidizing power, making them suitable for the degradation of persistent organic pollutants. nih.govscribd.comdntb.gov.ua BDD electrodes have been successfully applied in the electrochemical degradation of various reactive dyes, including studies on C.I. Basic Red 29 (which, while a different dye class, highlights BDD's capability for red dyes) and other reactive dyes like Reactive Red 147. nih.govscribd.comresearchgate.netnih.gov Complete removal of C.I. Basic Red 29 (over 99%) was achieved using BDD electrodes in a bipolar trickle tower reactor. nih.govscribd.com BDD anodes can lead to high chemical oxygen demand (COD) removal and potentially complete mineralization in chloride-free wastewater. researchgate.net
Influence of Current Density, Electrolyte Type, and pH on this compound Removal Efficiency
Several operational parameters influence the efficiency of electrochemical oxidation of reactive dyes, including this compound.
Current Density: Current density is a key parameter, directly affecting the rate of electrochemical reactions and the generation of oxidizing species. deswater.commdpi.comscribd.com Increasing current density generally leads to faster decolorization and higher removal rates, although excessive current density can potentially lead to the formation of undesirable byproducts or decreased current efficiency due to side reactions like oxygen evolution. deswater.commdpi.comacs.orgiapchem.org
Electrolyte Type: The type and concentration of the supporting electrolyte play a significant role, particularly in indirect electrochemical oxidation. researchgate.netdeswater.commdpi.comacs.org Electrolytes like Na₂SO₄ and NaCl are commonly used. The presence of chloride ions can lead to the in-situ generation of active chlorine species (Cl₂, HOCl, OCl⁻), which are powerful oxidants and can significantly enhance dye degradation. researchgate.netdeswater.comacs.orgresearchgate.netresearchgate.net However, the use of chloride can also lead to the formation of chlorinated organic byproducts. acs.org Sulfate (B86663) electrolytes can lead to the formation of sulfate radicals. acs.org
pH: The initial pH of the solution influences the speciation of the dye and the oxidizing agents, as well as the efficiency of the electrochemical process. researchgate.netdeswater.commdpi.comacs.org For Fenton processes, an acidic pH (typically pH 2-3) is optimal for hydroxyl radical generation. rsc.orgpsu.edursc.org In electrochemical oxidation, the effect of pH can vary depending on the electrode material and the presence of supporting electrolytes. For instance, in the presence of chloride, acidic conditions (pH 3-7) favor the formation of HOCl, a strong oxidant. acs.org Some studies suggest that lower initial pH can accelerate TOC removal in Na₂SO₄ electrolytes, while in NaCl electrolytes, pH may have varying effects depending on the specific dye and conditions. acs.org
Table 2: Influence of Key Parameters on Electrochemical Oxidation of Reactive Dyes
| Parameter | Effect on Removal Efficiency (General for Reactive Dyes) | Notes | Source |
| Current Density | Generally increases with increasing current density | Potential for byproduct formation at very high current densities | deswater.commdpi.comscribd.comacs.orgiapchem.org |
| Electrolyte Type | Significant influence, especially chloride (active chlorine) | Choice depends on desired mechanism (direct vs. indirect) and byproduct concerns | researchgate.netdeswater.commdpi.comacs.orgresearchgate.netresearchgate.net |
| pH | Highly influential, optimal range depends on process and electrolyte | Acidic pH often preferred for Fenton; varies for electrochemical oxidation | rsc.orgpsu.edursc.orgresearchgate.netdeswater.commdpi.comacs.org |
Role of In-Situ Generated Oxidants in Electrochemical Decolorization
In electrochemical oxidation, decolorization can occur through direct electron transfer at the anode surface or indirectly through the reaction with electrochemically generated oxidizing species in the bulk solution. acs.org For many reactive dyes, including C.I. Reactive Red 2, indirect oxidation plays a significant role, particularly when electrolytes like NaCl are used. researchgate.netdeswater.comacs.orgresearchgate.netresearchgate.net The oxidation of chloride ions at the anode produces active chlorine species (Cl₂, HOCl, OCl⁻), which are powerful oxidants capable of reacting with and breaking down the complex structure of the dye molecules, including the azo bonds responsible for color. researchgate.netdeswater.comacs.orgresearchgate.netresearchgate.net The generation of these oxidants in situ makes electrochemical oxidation a potent method for decolorization and degradation of reactive dyes in wastewater. researchgate.net Other in-situ generated oxidants, such as hydroxyl radicals formed from water oxidation on high overpotential anodes like BDD, also contribute to the degradation process. mdpi.comacs.org
Ozonation-Based Degradation of this compound
Ozonation is an advanced oxidation process that utilizes the strong oxidizing power of ozone (O₃) to degrade organic pollutants, including reactive dyes. Ozone can react directly with dye molecules or indirectly through the formation of highly reactive hydroxyl radicals (•OH). The effectiveness of ozonation is influenced by various factors, including pH and the presence of catalysts.
Catalytic Ozonation Systems (e.g., MnO₂)
Catalytic ozonation enhances the degradation efficiency of ozonation by employing catalysts that promote the decomposition of ozone into more reactive species, primarily hydroxyl radicals. Various catalysts, including metal oxides like MnO₂, have been investigated for their role in the catalytic ozonation of reactive dyes. Studies on the decolorization of C.I. Reactive Red 2 (a different reactive red dye) using catalytic ozonation systems, including O₃/MnO₂, have demonstrated increased decolorization rates compared to ozonation alone. For C.I. Reactive Red 2, the decolorization rate constant at pH 2 was higher in the O₃/MnO₂ system (1.040 min⁻¹ at 0.05 g/l MnO₂ and 1.648 min⁻¹ at 0.8 g/l MnO₂) compared to ozonation alone (0.816 min⁻¹). The mechanism in O₃/MnO₂ systems is suggested to involve radical-type reactions, although direct ozonation also plays a role. Increasing the concentration of MnO₂ catalyst generally increases the decolorization rate.
pH Effects on Ozonolytic Efficiency for Reactive Dyes
The pH of the solution significantly influences the mechanism and efficiency of ozonation for reactive dyes. At low pH, molecular ozone is the predominant oxidizing species, reacting directly with electron-rich centers in the dye molecule, such as the azo bond. As the pH increases, the decomposition of ozone is accelerated, leading to the generation of hydroxyl radicals. Hydroxyl radicals are less selective but possess a higher oxidation potential than molecular ozone, contributing to enhanced mineralization (breakdown into simpler inorganic compounds).
Research on the ozonation of reactive dyes, such as C.I. Reactive Blue 19 and Reactive Red Cl-5B, indicates that decolorization efficiency is often higher at alkaline pH due to the increased production of hydroxyl radicals. For Reactive Red Cl-5B, color removal efficiency increased with increasing pH. At pH 3 and 15 minutes of ozonation, the color removal efficiency was 55% for a 100 mg/L dye concentration, which increased to 86% at pH 9 for the same ozonation time. Similarly, COD removal efficiency also increased with increasing pH. However, some studies have shown that decolorization can be dependent or independent of pH within certain ranges, potentially due to factors like the use of buffer solutions. The formation of organic acid anions during ozonation can lead to a decrease in pH.
Adsorption-Based Removal of this compound from Aqueous Solutions
Adsorption is a widely used technique for the removal of dyes from wastewater due to its simplicity, cost-effectiveness, and ability to handle various dye concentrations. This method involves the transfer of dye molecules from the aqueous phase onto the surface of a solid adsorbent material. The efficiency of adsorption is influenced by the properties of both the adsorbent and the adsorbate, as well as environmental conditions such as pH, contact time, and temperature.
Development and Characterization of Novel Adsorbent Materials
The development of novel adsorbent materials is an active area of research aimed at improving the efficiency and sustainability of dye removal from wastewater. These materials are often characterized by their high surface area, porosity, and the presence of functional groups that facilitate interaction with dye molecules.
Inorganic Adsorbents (e.g., Organo-Clays, Manganese Oxides-Modified Diatomite)
Inorganic adsorbents, including modified natural minerals, are also explored for their effectiveness in removing reactive dyes. Modifications are often applied to enhance their surface properties and adsorption capacity.
Organo-Clays: Clays are abundant natural minerals with layered structures that can adsorb pollutants. Modification with organic compounds, such as surfactants, can alter their surface properties, making them more effective for the adsorption of organic dyes. Organo-clays, including surfactant-modified bentonite (B74815), have been investigated for dye removal. The adsorption capacity and removal efficiency of pollutants are generally improved when clay minerals are subjected to modification.
Manganese Oxides-Modified Diatomite: Diatomite is a naturally occurring porous silica-based mineral. Modification with manganese oxides can enhance its adsorption capabilities. Studies have investigated manganese oxides-modified diatomite (MOMD) for the removal of reactive dyes. MOMD has shown promising adsorption capacities for various dyes, with the adsorption mechanism potentially involving intercalation of dye molecules within the layers and adsorption on the external surface. For hydrolyzed reactive red, MOMD showed a maximum adsorption capacity of 2.89 mg/g at pH 4.
Data Tables
Here are some interactive data tables based on the search results:
Table 1: Decolorization Rate Constants for C.I. Reactive Red 2 Ozonation Systems at pH 2
| System | MnO₂ Concentration (g/l) | Decolorization Rate Constant (min⁻¹) | Source |
| O₃ | - | 0.816 | |
| O₃/Mn(II) | 0.05 | 2.001 | |
| O₃/Mn(II) | 0.1 | 3.173 | |
| O₃/Mn(II) | 0.15 | 3.087 | |
| O₃/MnO₂ | 0.05 | 1.040 | |
| O₃/MnO₂ | 0.8 | 1.648 | |
| UV/TiO₂/O₃ | 0.5-3 (TiO₂) | Insignificant effect |
Table 2: Effect of pH on Reactive Red Cl-5B Color Removal by Ozonation (15 mins)
| pH | Dye Concentration (mg/L) | Color Removal Efficiency (%) | Source |
| 3 | 100 | 55 | |
| 3 | 300 | 40 | |
| 3 | 500 | 20 | |
| 9 | 100 | 86 | |
| 9 | 300 | 60 | |
| 9 | 500 | 30 |
Table 3: Maximum Adsorption Capacity of Activated Carbon from Coir Pith for Reactive Dyes at 60 °C
| Dye | Maximum Adsorption Capacity (mg/g) | Source |
| C.I. Reactive Red 2 | 2022.9 | |
| C.I. Reactive Yellow 145A | 1694.3 |
Compound Names and PubChem CIDs
| Compound Name | PubChem CID |
| This compound | Not found |
| C.I. Reactive Red 2 | Not found |
| C.I. Reactive Blue 19 | Not found |
| C.I. Reactive Red 120 | 6012481 |
| C.I. Reactive Red 228 | Not found |
| C.I. Basic Red 29 | Not found |
| Manganese Dioxide | 5359263 |
| Chitin | 71316 |
| C.I. Reactive Red 4 | Not found |
| C.I. Reactive Black 5 | Not found |
| C.I. Reactive Yellow 145A | Not found |
| C.I. Reactive Red 195 | Not found |
| C.I. Reactive Blue 222 | Not found |
Effectively addressing the contamination of textile wastewater by RR29 necessitates the implementation of advanced remediation technologies that go beyond traditional physical, chemical, and biological approaches. Among the most promising methods are advanced oxidation processes (AOPs) and adsorption-based techniques, which have demonstrated considerable efficacy in treating effluents laden with reactive dyes.
Ozonation-Based Degradation of this compound
Ozonation stands as a potent advanced oxidation process that leverages the strong oxidizing capabilities of ozone (O₃) to facilitate the degradation of organic pollutants, including problematic reactive dyes. Ozone can react with dye molecules directly or indirectly through the generation of highly reactive hydroxyl radicals (•OH). The efficiency of the ozonation process is contingent upon several parameters, notably pH and the presence of catalytic substances.
Catalytic Ozonation Systems (e.g., MnO₂)
Catalytic ozonation represents an enhancement of the standard ozonation process, utilizing catalysts to accelerate the decomposition of ozone into more potent oxidizing species, primarily hydroxyl radicals. Various catalysts, including metal oxides such as manganese dioxide (MnO₂), have been investigated for their role in augmenting the catalytic ozonation of reactive dyes. Studies focusing on the decolorization of C.I. Reactive Red 2, a related reactive red dye, employing catalytic ozonation systems like O₃/MnO₂, have shown notable increases in decolorization rates when compared to ozonation alone. For C.I. Reactive Red 2, the decolorization rate constant at pH 2 was observed to be higher in the O₃/MnO₂ system (1.040 min⁻¹ at 0.05 g/l MnO₂ and 1.648 min⁻¹ at 0.8 g/l MnO₂) than with ozonation alone (0.816 min⁻¹). The proposed mechanism for O₃/MnO₂ systems involves radical-type reactions, although direct ozonation also contributes to the degradation process. Increasing the concentration of the MnO₂ catalyst generally leads to an increase in the decolorization rate.
pH Effects on Ozonolytic Efficiency for Reactive Dyes
Research conducted on the ozonation of various reactive dyes, including C.I. Reactive Blue 19 and Reactive Red Cl-5B, indicates that decolorization efficiency is frequently improved at alkaline pH due to the accelerated generation of hydroxyl radicals. For Reactive Red Cl-5B, the color removal efficiency was found to increase with rising pH. At pH 3 and an ozonation time of 15 minutes, the color removal efficiency was 55% for a dye concentration of 100 mg/L, which rose to 86% at pH 9 under the same ozonation duration. Similarly, the chemical oxygen demand (COD) removal efficiency also demonstrated an increase with elevated pH. However, some studies have reported contradictory findings, where decolorization was either dependent or independent of pH within specific ranges, potentially attributable to factors such as the use of buffer solutions. The formation of organic acid anions during the ozonation process can result in a decrease in pH.
Adsorption-Based Removal of this compound from Aqueous Solutions
Adsorption is a widely recognized and applied technique for the removal of dyes from wastewater, favored for its operational simplicity, cost-effectiveness, and capability to treat effluents with varying dye concentrations. This method relies on the transfer of dye molecules from the aqueous phase onto the surface of a solid adsorbent material. The efficacy of the adsorption process is governed by the intrinsic properties of both the adsorbent and the adsorbate, in addition to environmental parameters such as pH, contact time, and temperature.
Development and Characterization of Novel Adsorbent Materials
The ongoing development of novel adsorbent materials represents a significant area of research focused on enhancing the efficiency and sustainability of dye removal from wastewater. These materials are typically characterized by desirable attributes such as high surface area, significant porosity, and the presence of functional groups that facilitate favorable interactions with dye molecules.
Inorganic Adsorbents (e.g., Organo-Clays, Manganese Oxides-Modified Diatomite)
Inorganic adsorbents, including modified natural minerals, are also being investigated for their efficacy in removing reactive dyes from aqueous solutions. Modifications are frequently applied to enhance their surface characteristics and improve their adsorption capacity.
Organo-Clays: Clays are naturally abundant minerals possessing layered structures capable of adsorbing pollutants. Modification with organic compounds, such as surfactants, can significantly alter their surface properties, making them more effective for the adsorption of organic dyes. Organo-clays, including bentonite modified with surfactants, have been studied for their application in dye removal. The adsorption capacity and removal efficiency of pollutants are generally improved when clay minerals undergo modification prior to their use as adsorbents.
Manganese Oxides-Modified Diatomite: Diatomite is a naturally occurring porous mineral primarily composed of silica (B1680970). Its modification with manganese oxides can enhance its adsorption capabilities. Studies have investigated manganese oxides-modified diatomite (MOMD) for the removal of reactive dyes. MOMD has demonstrated promising adsorption capacities for various dyes, with the adsorption mechanism potentially involving the intercalation of dye molecules within the material's layers and adsorption onto its external surface. For hydrolyzed reactive red, MOMD showed a maximum adsorption capacity of 2.89 mg/g at pH 4.
Data Tables
Here are some interactive data tables based on the search results:
Table 1: Decolorization Rate Constants for C.I. Reactive Red 2 Ozonation Systems at pH 2
| System | MnO₂ Concentration (g/l) | Decolorization Rate Constant (min⁻¹) | Source |
| O₃ | - | 0.816 | |
| O₃/Mn(II) | 0.05 | 2.001 | |
| O₃/Mn(II) | 0.1 | 3.173 | |
| O₃/Mn(II) | 0.15 | 3.087 | |
| O₃/MnO₂ | 0.05 | 1.040 | |
| O₃/MnO₂ | 0.8 | 1.648 | |
| UV/TiO₂/O₃ | 0.5-3 (TiO₂) | Insignificant effect |
Table 2: Effect of pH on Reactive Red Cl-5B Color Removal by Ozonation (15 mins)
| pH | Dye Concentration (mg/L) | Color Removal Efficiency (%) | Source |
| 3 | 100 | 55 | |
| 3 | 300 | 40 | |
| 3 | 500 | 20 | |
| 9 | 100 | 86 | |
| 9 | 300 | 60 | |
| 9 | 500 | 30 |
Table 3: Maximum Adsorption Capacity of Activated Carbon from Coir Pith for Reactive Dyes at 60 °C
| Dye | Maximum Adsorption Capacity (mg/g) | Source |
| C.I. Reactive Red 2 | 2022.9 | |
| C.I. Reactive Yellow 145A | 1694.3 |
Adsorption Isotherm Modeling of this compound
Adsorption is a widely studied method for dye removal, involving the transfer of dye molecules from the aqueous phase onto the surface of a solid adsorbent. semanticscholar.orgcellulosechemtechnol.ro Understanding the equilibrium behavior of this process is crucial and is typically described by adsorption isotherm models. These models relate the amount of dye adsorbed onto the solid phase to the equilibrium concentration of the dye in the liquid phase at a constant temperature. Commonly applied models include Langmuir, Freundlich, Temkin, and Thomas isotherms.
The Langmuir isotherm model is based on the assumption of monolayer adsorption onto a homogeneous surface with a finite number of identical adsorption sites. srce.hrcore.ac.ukhhu.de The Freundlich isotherm, on the other hand, is an empirical model that describes multilayer adsorption on heterogeneous surfaces. srce.hrcore.ac.uk The Temkin isotherm considers the effects of indirect adsorbate-adsorbate interactions on the adsorption process. srce.hrresearchgate.net The Thomas model is typically applied to fixed-bed column adsorption studies. researchgate.net
Studies on the adsorption of reactive dyes, including variants of Reactive Red, have frequently shown good correlation with the Langmuir and Freundlich models. srce.hrcore.ac.ukresearchgate.netpsu.eduacs.org For instance, the adsorption of Reactive Red 198 onto coral limestone showed a better fit with the Langmuir model (R² = 0.962) compared to the Freundlich model (R² = 0.904), suggesting monolayer adsorption. core.ac.uk Another study investigating the adsorption of C.I. Reactive Red 2 on activated carbon derived from biomass also found that the Langmuir isotherm best described the equilibrium data, with a high maximum adsorption capacity reported. bioline.org.br
Adsorption Kinetic Studies of this compound
Adsorption kinetics investigate the rate at which dye molecules are taken up by the adsorbent, providing insights into the adsorption mechanism and the rate-limiting steps. srce.hr Common kinetic models used to analyze experimental data include the pseudo-first-order and pseudo-second-order models. srce.hrncsu.edu
The pseudo-first-order model assumes that the rate of adsorption is proportional to the difference between the equilibrium adsorption capacity and the amount adsorbed at any given time. The pseudo-second-order model assumes that the rate of adsorption is proportional to the square of this difference, suggesting that the adsorption rate is controlled by a chemical process or by external mass transfer and intraparticle diffusion. srce.hr
Numerous studies on reactive dye adsorption, including Reactive Red variants, have demonstrated that the pseudo-second-order kinetic model provides a better fit to the experimental data compared to the pseudo-first-order model. researchgate.netresearchgate.netacs.orgbioline.org.brncsu.eduresearchgate.netresearchgate.netmdpi.com This suggests that the adsorption process is likely controlled by chemisorption or involves multiple steps such as external diffusion and internal pore diffusion. bioline.org.brresearchgate.net For example, the adsorption kinetics of C.I. Reactive Red 120 onto anodic alumina (B75360) films followed a pseudo-second-order model. mdpi.com Similarly, the adsorption of Reactive Red onto activated carbon derived from agricultural waste also fit well with the pseudo-second-order rate equation. researchgate.net
Elucidation of Adsorption Mechanisms
The mechanism by which this compound is adsorbed onto a material is complex and can involve various interactions, including ion exchange, physical adsorption (physisorption), and chemical adsorption (chemisorption). semanticscholar.orgjuniperpublishers.com
Given that this compound is an anionic dye due to the presence of sulfonate groups worlddyevariety.com, electrostatic interactions, or ion exchange, play a significant role, particularly with adsorbents possessing positively charged surfaces. semanticscholar.orgncsu.edu For instance, at low pH, the surface of some adsorbents can become protonated, enhancing the electrostatic attraction with the anionic dye molecules. psu.eduncsu.edu
Physical adsorption involves weaker van der Waals forces and is typically characterized by multilayer adsorption and lower adsorption energies. semanticscholar.org Chemisorption, on the other hand, involves the formation of stronger chemical bonds between the dye molecules and the adsorbent surface. semanticscholar.org This can include covalent bonding, hydrogen bonding, or complex formation. semanticscholar.org FTIR analysis can provide evidence of chemical interactions between functional groups of the dye and the adsorbent. researchgate.net
Studies have suggested that the adsorption of reactive dyes can involve a combination of mechanisms. researchgate.netjuniperpublishers.com For example, the uptake of C.I. Reactive Red 120 by anodic alumina films was found to involve a mixed physical and chemical adsorption process, where large dye anions interact with both basic and acidic sites on the oxide surface. juniperpublishers.com The strong bond observed between Reactive Red 120 and some adsorbents, where desorption is difficult, can indicate chemisorption. researchgate.net The presence of functional groups on the adsorbent surface, such as amine groups in chitosan, can act as primary adsorption sites for anionic dyes through electrostatic attraction. ncsu.edu
Parametric Optimization for this compound Adsorption
Several parameters significantly influence the efficiency of this compound adsorption, including initial dye concentration, pH, temperature, and adsorbent dose. Optimizing these parameters is crucial for achieving maximum dye removal. researchgate.netmdpi.combrieflands.com
Initial dye concentration affects the driving force for adsorption; generally, higher concentrations lead to increased adsorption capacity until saturation of adsorbent sites occurs. researchgate.netmdpi.comresearchgate.net However, very high concentrations can sometimes lead to decreased removal efficiency due to limited active sites on the adsorbent. researchgate.net
The pH of the solution is a critical parameter as it affects the surface charge of the adsorbent and the ionization state of the dye molecule. researchgate.netpsu.eduncsu.edu For anionic dyes like this compound, lower pH values typically favor adsorption due to increased electrostatic attraction between the protonated adsorbent surface and the negatively charged dye molecules. psu.eduncsu.edu Studies have shown optimal adsorption of reactive red dyes at acidic pH values. researchgate.netpsu.eduncsu.eduresearchgate.netresearchgate.netmdpi.com For instance, maximum adsorption of Reactive Red 228 on chitosan-modified flax shive was observed at pH 2.0. ncsu.edu
Temperature can influence the adsorption process depending on whether it is endothermic or exothermic. psu.edumdpi.com Increased temperature can enhance adsorption for endothermic processes by providing the necessary energy for the dye molecules to overcome activation barriers and interact with the adsorbent surface. psu.edu Conversely, adsorption capacity might decrease with increasing temperature if the process is exothermic. cellulosechemtechnol.ro
The adsorbent dose is directly related to the number of available adsorption sites. researchgate.netmdpi.comresearchgate.net Increasing the adsorbent dose generally leads to higher dye removal efficiency due to the increased surface area and more available binding sites. researchgate.netmdpi.com However, using an excessively high adsorbent dose can be uneconomical and may lead to particle aggregation, reducing the effective surface area. researchgate.net
Optimizing these parameters, often using statistical methods like Response Surface Methodology, allows for the determination of conditions that maximize this compound removal efficiency. researchgate.netmdpi.com
Bioremediation Strategies for this compound Degradation
Bioremediation offers an environmentally friendly approach to treat textile effluents containing dyes like this compound, utilizing the metabolic capabilities of microorganisms to degrade or transform the dye molecules. envirobiotechjournals.compreprints.orgresearchgate.netcabidigitallibrary.orgiwaponline.com
Microbial Decolorization of this compound
Microbial decolorization of azo dyes primarily involves the breakdown of the azo bond (-N=N-), which is responsible for the color. This process can occur under aerobic or anaerobic conditions, often mediated by specific enzymes like azoreductases. researchgate.netresearchgate.netfrontiersin.org While anaerobic conditions are often favorable for azo bond cleavage, subsequent aerobic treatment can further degrade the resulting aromatic amines, which can be toxic. envirobiotechjournals.comresearchgate.net Decolorization can also occur through adsorption of the dye onto the microbial biomass. researchgate.net
Studies have demonstrated the ability of various microorganisms, including bacteria and fungi, to decolorize reactive red dyes. envirobiotechjournals.compreprints.orgresearchgate.netresearchgate.netijcmas.comijarbs.com The efficiency of microbial decolorization is influenced by factors such as dye concentration, pH, temperature, and the presence of co-substrates. frontiersin.orgijarbs.comresearchgate.net Higher dye concentrations can sometimes inhibit microbial activity due to toxicity. researchgate.netresearchgate.net
Microbial consortia, consisting of multiple microbial strains, have often shown higher decolorization efficiency compared to individual strains due to their combined metabolic capabilities. frontiersin.orgresearchgate.netresearchgate.net
Bacterial Strains and Consortia in Azo Dye Degradation
A variety of bacterial strains have been identified and investigated for their ability to degrade azo dyes, including this compound. Some notable examples include Bacillus subtilis, Acinetobacter baumannii, and Rhizobium radiobacter. preprints.orgcabidigitallibrary.orgresearchgate.netijcmas.comresearchgate.netnih.gov
Bacillus subtilis : Strains of Bacillus subtilis have been reported to be effective in the decolorization of various reactive dyes, including reactive red. researchgate.netijcmas.com This bacterium is known for its diverse enzymatic capabilities, which can contribute to dye degradation.
Acinetobacter baumannii : Acinetobacter baumannii, a Gram-negative bacterium, has also demonstrated significant efficacy in decolorizing reactive dyes. researchgate.netnih.gov Studies have shown that A. baumannii can achieve high decolorization rates for reactive red dyes under certain conditions. researchgate.net
Rhizobium radiobacter : Rhizobium radiobacter is another bacterial species that has been explored for its potential in azo dye degradation. cabidigitallibrary.orgresearchgate.net Its ability to degrade complex organic molecules makes it a candidate for bioremediation applications.
Fungal and Algal Bioremediation of Reactive Dyes
Fungi and algae demonstrate potential in the bioremediation of reactive dyes, including those structurally similar to this compound. Fungi, particularly white-rot fungi, are well-known for their ability to degrade a wide range of complex organic pollutants due to the production of extracellular ligninolytic enzymes uitm.edu.mynih.gov. These enzymes can act on the chromophoric groups of dyes, leading to decolorization and degradation nih.gov. Studies have shown successful decolorization of various reactive dyes by fungal species such as Aspergillus niger and Aspergillus terreus nih.govomicsonline.org. Fungi can decolorize dyes through biosorption onto their biomass or biodegradation via enzymatic activity nih.gov. Some fungal strains have shown high decolorization efficiency for reactive dyes, with some achieving nearly complete decolorization within a relatively short period omicsonline.org.
Algae also contribute to reactive dye removal through biosorption and biodegradation processes uitm.edu.myijcmas.com. Electrostatic attraction and complexation with the algal cell wall play a role in dye biosorption ijcmas.com. Certain algal species, such as Chlorella and Oscillatoria, have demonstrated the ability to degrade azo dyes by cleaving the azo bond, leading to the formation of simpler organic compounds ijcmas.com. Synechocystis sp and Phormidium sp have been reported to remove reactive dyes like Reactive Red ijcmas.com. While some studies suggest lower efficiency of bacteria and algae compared to fungi for certain dye types in large-scale applications, algae remain potential biosorbents due to their availability and high surface area uitm.edu.myijcmas.com.
Enzymatic Mechanisms in Microbial Degradation (e.g., Azoreductase Activity)
Microbial degradation of azo dyes like this compound primarily involves enzymatic processes mdpi.compsu.eduscholarsresearchlibrary.com. A key enzymatic mechanism is the reductive cleavage of the azo bond (-N=N-) catalyzed by azoreductases scholarsresearchlibrary.comfrontiersin.orgmdpi.comresearchgate.net. This cleavage breaks down the colored azo dye molecule into colorless aromatic amines scholarsresearchlibrary.comfrontiersin.orgresearchgate.net. Azoreductases are typically NAD(P)H-dependent flavoproteins frontiersin.org. The mechanism often involves the transfer of electrons to the azo bond, leading to its reduction researchgate.net.
Besides azoreductases, other oxidoreductase enzymes, such as laccases and peroxidases, also play a significant role in dye degradation, particularly under aerobic conditions nih.govmdpi.comopenbiotechnologyjournal.comtandfonline.com. Laccases are multi-copper oxidases that can catalyze the oxidation of phenolic and amine compounds, which are often structural components or breakdown products of reactive dyes psu.edumdpi.comtandfonline.com. Peroxidases, such as lignin (B12514952) peroxidase and manganese peroxidase, require hydrogen peroxide to oxidize a range of substrates, contributing to the breakdown of complex dye structures nih.govtandfonline.com. These enzymes can act individually or in combination to achieve more comprehensive dye degradation openbiotechnologyjournal.com. The enzymatic degradation can lead to the mineralization of organic pollutants mdpi.comopenbiotechnologyjournal.com.
Effects of Environmental Conditions on Biodegradation (e.g., pH, Temperature, Nutrient Availability, Oxygen Regimes)
Environmental conditions significantly influence the efficiency of microbial biodegradation of reactive dyes frontiersin.orgmdpi.comnih.govopenbiotechnologyjournal.comcore.ac.uk. Parameters such as pH, temperature, nutrient availability, and oxygen regimes affect microbial growth, enzymatic activity, and the chemical stability of the dyes frontiersin.orgmdpi.comnih.govopenbiotechnologyjournal.comcore.ac.ukdergipark.org.tr.
pH: The optimal pH for dye biodegradation varies depending on the specific microorganisms and enzymes involved openbiotechnologyjournal.comdergipark.org.tr. Fungi often thrive and show maximum decolorization activity in slightly acidic conditions, typically within the pH range of 4.5 to 5.5, which aligns with their optimal growth pH tandfonline.comdergipark.org.tr. Bacterial degradation can occur over a wider pH range, with some effective at neutral pH tandfonline.com.
Temperature: Temperature affects the metabolic activity of microorganisms and the kinetics of enzymatic reactions mdpi.comopenbiotechnologyjournal.comcore.ac.uk. Each microbial species and enzyme has an optimal temperature range for maximum activity scholarsresearchlibrary.com. For instance, some bacterial azoreductases have temperature optima around 40-45°C scholarsresearchlibrary.com.
Nutrient Availability: The presence and concentration of essential nutrients, such as carbon and nitrogen sources, are crucial for microbial growth and enzyme production mdpi.comnih.govcore.ac.uk. Nutrient availability can influence the rate and extent of dye degradation nih.gov.
Oxygen Regimes: Oxygen concentration plays a critical role, particularly for azo dye degradation mdpi.comscholarsresearchlibrary.comfrontiersin.org. Azoreductase activity, which cleaves the azo bond, is often more efficient under anaerobic or anoxic conditions because oxygen can compete for the reducing equivalents needed for the reaction mdpi.comscholarsresearchlibrary.comfrontiersin.orgmdpi.com. However, subsequent degradation of the resulting aromatic amines may require aerobic conditions frontiersin.org. Some microorganisms can degrade dyes under aerobic, anaerobic, or microaerophilic conditions frontiersin.orgfrontiersin.org.
Application of Immobilized Microorganisms in Bioreactor Systems
The application of immobilized microorganisms in bioreactor systems offers several advantages for the treatment of dye-containing effluents mdpi.comopenbiotechnologyjournal.comresearchgate.net. Immobilization involves fixing microbial cells onto a solid support material, which allows for higher cell densities, improved stability, easier separation of biomass from the treated effluent, and the potential for continuous operation researchgate.netmdpi.comelsevier.es.
Various support materials, including natural and synthetic polymers, have been used for microbial immobilization mdpi.com. Immobilized microbial systems can maintain stable growth and metabolic activity within a bioreactor environment mdpi.com. Studies have demonstrated the effectiveness of immobilized microorganisms in decolorizing textile dyes in both batch and continuous bioreactor setups mdpi.comnih.gov. For example, a continuous up-flow immobilized cell bioreactor with a bacterial consortium achieved high decolorization and removal of COD and BOD from dye-containing feed nih.gov. Immobilized microbial consortia can be particularly effective due to the combined enzymatic activities of different species researchgate.net. While enzyme immobilization has also been explored, immobilized whole cells or consortia are often preferred for their ability to continuously replenish enzymes and perform multi-step degradation researchgate.netelsevier.es.
Phytoremediation Potential for this compound
Phytoremediation, the use of plants and their associated microorganisms to remove or detoxify pollutants, presents an eco-friendly and cost-effective approach for treating dye-contaminated wastewater biorxiv.orguitm.edu.myneptjournal.comresearchgate.net. Plants can remove dyes through various mechanisms, including direct uptake and accumulation, degradation within plant tissues (phytodegradation), or by stimulating microbial activity in the rhizosphere (rhizodegradation) researchgate.net.
Several plant species, including aquatic plants, have shown potential for phytoremediation of reactive dyes neptjournal.comresearchgate.netikm.org.my. Studies have investigated the use of plants like Salvinia sps. for the remediation of reactive red dyes, observing decolorization and the formation of degradation products nih.gov. While specific studies on the phytoremediation of this compound are limited in the provided results, research on similar reactive dyes indicates the feasibility of this approach biorxiv.orgikm.org.my. The efficiency of phytoremediation can be influenced by factors such as dye structure, concentration, and plant species ikm.org.my. Phytoremediation can lead to a reduction in the toxicity of the treated effluent ikm.org.my.
Hybrid and Integrated Treatment Approaches for this compound Effluents
Given the complex nature of textile effluents containing reactive dyes like this compound, hybrid and integrated treatment approaches combining different technologies are often necessary to achieve high removal efficiency and meet discharge standards scispace.comiwaponline.comresearchgate.net. Combining biological methods with physical or chemical processes can leverage the advantages of each technique to overcome their individual limitations scispace.comresearchgate.net.
Combined Coagulation-Flocculation and Adsorption Systems
Combined coagulation-flocculation and adsorption systems are promising hybrid approaches for the treatment of reactive dye effluents scispace.comresearchgate.net. Coagulation-flocculation is a widely used chemical method that removes suspended solids, colloidal particles, and some dissolved dyes by promoting the formation of larger flocs that can be easily separated scispace.comiwaponline.comfrontiersin.org. Inorganic coagulants like alum (aluminum sulfate) and calcium oxide are commonly used scispace.comresearchgate.net.
Synergistic Advanced Oxidation Processes Combinations
Combining different Advanced Oxidation Processes (AOPs) can lead to synergistic effects that significantly enhance the removal efficiency of recalcitrant pollutants like this compound. mdpi.com This approach can also reduce the consumption of reagents and minimize the formation of inhibitory by-products. mdpi.com AOPs are based on the generation of highly reactive radicals, primarily hydroxyl radicals (HO•), which possess a high oxidation potential and can mineralize organic substances into carbon dioxide and water. mdpi.com
Research into synergistic AOP combinations for reactive dyes has explored various pairings. For instance, the combination of ultrasound irradiation with heterogeneous (TiO2) and homogeneous photocatalysis has shown enhanced decomposition of dyes due to increased reactive radical formation and a potential increase in the catalyst's active surface area. mdpi.com Another example is the combination of sonolysis and ozonation for the decolorization of reactive dyes. biotechrep.ir Studies have also investigated the UV/Chlorine process as a novel AOP, where UV photolysis of free chlorine produces several free radicals, including hydroxyl radicals and reactive chlorine species, promoting the degradation of recalcitrant compounds. This process has shown effectiveness in the removal of reactive dyes and their color intensity, sometimes demonstrating greater treatability compared to conventional UV/H2O2 processes.
While specific detailed research findings on synergistic AOP combinations solely for this compound are not extensively detailed in the provided search results, the general principles and observed synergies in treating other reactive dyes suggest the potential for similar effectiveness when applied to this compound. For example, a study on the UV/Chlorine process for Reactive Red-2 dye noted that higher chlorine doses enhanced removal, with optimal decolorization at pH 7.
Integration of Physical/Chemical and Biological Methods for Comprehensive Removal
Single treatment methods often have limitations in effectively removing reactive dyes from wastewater due to their complex structure and persistence. iwaponline.combiotechrep.ir Therefore, the integration of physical/chemical and biological methods is explored to achieve more comprehensive removal. iwaponline.combiotechrep.ir This hybrid approach leverages the strengths of different processes to address various aspects of dye removal and degradation.
Physical methods like adsorption and membrane filtration can effectively remove the bulk of the dye molecules and particulate matter. researchgate.netrsc.org Chemical treatments, particularly AOPs, can then be employed to degrade the complex dye structures and their potentially hazardous by-products that may not be fully removed by physical or biological means. iwaponline.commdpi.com Biological processes, utilizing microorganisms, offer a cost-effective and environmentally friendly approach for dye degradation, especially for the mineralization of less recalcitrant compounds or the by-products from pre-treatment steps. iwaponline.comresearchgate.net
While direct studies on the integrated treatment of this compound using specific physical/chemical and biological combinations are not explicitly detailed in the provided results, the literature highlights the general efficacy of such integrated approaches for reactive dye wastewater treatment. iwaponline.combiotechrep.irmdpi.com
Novel and Emerging Treatment Techniques
Novel and emerging treatment techniques are continuously being investigated to provide more efficient, cost-effective, and sustainable solutions for the removal of reactive dyes like this compound from wastewater.
Extraction of this compound Using Ionic Liquids
Ionic liquids (ILs) have emerged as promising solvents for the extraction of reactive dyes from aqueous solutions. mdpi.com Their unique properties, such as negligible vapor pressure and high thermal stability, along with strong electrostatic attraction with charged dye molecules, make them suitable for this application. mdpi.comresearchgate.net
Research has explored the use of various ionic liquids for the extraction of reactive dyes, including this compound. researchgate.netuvigo.es Studies have investigated the capability of hydrophobic, halogen-free ionic liquids as extracting agents for several reactive dyes. researchgate.net Deep eutectic solvents (DESs), which share many properties with ILs and are considered more environmentally friendly, have also been studied for reversible dye extraction. uvigo.es For this compound, optimization studies have been performed using a selected DES system composed of tetrabutylammonium (B224687) chloride and decanoic acid. researchgate.netuvigo.es This method has shown high recovery efficiencies, exceeding 99%, for reactive dyes from aqueous solutions, resulting in decolorized water. uvigo.es The process can work for a broad range of dye concentrations with low solvent consumption and relatively short processing times. uvigo.es
Data from a study on the extraction of Reactive Red 29 using a deep eutectic solvent system [TBAC:Thy] (1:4) highlights the optimization parameters: researchgate.net
| Parameter | Investigated Range | Optimized Condition |
| Contact time | 15, 30, 45, 60 min | Not explicitly stated as a single optimum, likely depends on other factors. |
| Centrifugation time | 15, 30, 45, 60 min | Not explicitly stated as a single optimum. |
| DES/Aqueous Phase Ratio | 1/8, 1/16, 1/32, 1/48, 1/64 | Optimized volumetric ratio was 1/16 for high recovery efficiency. uvigo.es |
This research indicates the potential of ionic liquids and deep eutectic solvents as effective extracting agents for this compound, offering a pathway for dye removal and potential recovery. mdpi.comuvigo.es
Membrane Filtration Integration with Degradation Processes
Membrane filtration, particularly nanofiltration (NF), is a promising physical method for dye removal from colored wastewaters due to its ability to effectively separate dye molecules based on size exclusion and charge interactions. researchgate.net However, membrane processes can face challenges such as membrane fouling and the generation of concentrated retentate requiring further treatment.
Integrating membrane filtration with degradation processes, such as AOPs, can provide a more comprehensive solution. nih.gov In a photocatalytic membrane reactor (PMR), for instance, photocatalytic degradation occurs simultaneously with membrane separation. nih.gov This integration allows for the degradation of dye molecules into less harmful substances while the membrane separates the treated water from the catalyst particles and remaining pollutants. nih.gov This approach can lead to high dye degradation and chemical oxygen demand (COD) removal efficiencies. nih.gov
While specific studies directly integrating membrane filtration with degradation processes for this compound were not prominently found in the search results, research on other reactive and disperse dyes demonstrates the effectiveness of this combined approach. nih.gov For example, a study on the photocatalytic membrane reactor for the removal of C.I. Disperse Red 73 showed significant dye degradation and COD removal. nih.gov The efficiency of photocatalytic degradation in such systems can be influenced by parameters like pH, catalyst loading, and initial dye concentration. nih.gov Higher dye concentrations can sometimes decrease degradation rates due to light absorption by the dye and reduced availability of active sites on the catalyst. nih.gov
Analytical Methodologies for Characterization and Monitoring of C.i. Reactive Red 29 and Its Metabolites
Spectrophotometric Analysis
Spectrophotometric methods, particularly UV-Visible and FTIR spectroscopy, are fundamental tools for the initial assessment of dye degradation and the structural investigation of the parent compound and its breakdown products.
UV-Visible Spectroscopy for Decolorization and Chromophore Analysis
UV-Visible (UV-Vis) spectroscopy is widely used to monitor the decolorization of C.I. Reactive Red 29. This technique measures the absorbance of light by the dye solution across the UV and visible regions of the spectrum. A decrease in the intensity of the characteristic absorption peak (λmax) in the visible region directly correlates with the extent of decolorization. scholarena.comijcmas.comniscpr.res.inbiotechrep.ir
For C.I. Reactive Red 2, a related reactive red dye, characteristic absorption maxima are observed at approximately 543 nm in the visible region and 288 nm in the UV region, contributing to its vivid coloration. Monitoring the disappearance of the peak in the visible range (around 540 nm for Reactive Red 11, for example) indicates the breakdown of the chromophore, the part of the molecule responsible for color. ijcmas.comniscpr.res.in Changes in the UV region can suggest the formation or degradation of aromatic intermediates. jabsonline.org
Studies on the decolorization of reactive dyes often show a decrease in absorbance at the maximum wavelength over time as degradation progresses. scholarena.comijcmas.com The disappearance of the peak in the visible spectrum confirms the degradation of the dye's chromophore. scholarena.comniscpr.res.in
FTIR Spectroscopy for Structural Elucidation of Degradation Products
Fourier-Transform Infrared (FTIR) spectroscopy is a valuable technique for obtaining information about the functional groups present in a molecule. By comparing the FTIR spectra of this compound before and after degradation, researchers can identify changes in molecular structure, such as the cleavage of azo bonds (-N=N-), the degradation of aromatic rings, or the loss of sulfonate groups (-SO₃H). jabsonline.orgnih.gov
Specific peaks in the FTIR spectrum correspond to different chemical bonds and functional groups. For instance, the presence of azo bonds is typically indicated by a peak around 1638 cm⁻¹. nih.gov Peaks related to aromatic amines (-NH) might appear around 3436 cm⁻¹, while triazine moieties (C=N) can be identified around 1397 cm⁻¹. nih.gov Changes or disappearance of these peaks in the spectrum of degraded samples provide evidence of which parts of the dye molecule have been broken down. scholarena.comjabsonline.org The appearance of new peaks can indicate the formation of intermediate degradation products with different functional groups. scholarena.com
Research on the biodegradation of reactive dyes like Reactive Red 120 and Reactive Red 141 has utilized FTIR to confirm the cleavage of the azo bond, degradation of aromatic rings, and changes related to sulfone and C-Cl bonds. jabsonline.orgnih.gov
Chromatographic Techniques
Chromatographic techniques are essential for separating complex mixtures, such as those containing the parent dye and its various metabolites. These methods allow for the identification, quantification, and profiling of the compounds present in a sample.
High-Performance Liquid Chromatography (HPLC) for Purity and Metabolite Profiling
High-Performance Liquid Chromatography (HPLC) is a powerful technique used for separating, identifying, and quantifying each component in a mixture. In the context of this compound, HPLC is employed to assess the purity of the dye and to profile the metabolites formed during degradation processes. niscpr.res.inacs.orgiosrjournals.org
HPLC separates compounds based on their interaction with a stationary phase and a mobile phase. By using appropriate columns (e.g., C18 reverse-phase columns) and mobile phases (e.g., mixtures of methanol (B129727) or acetonitrile (B52724) with water or buffer), the parent dye and its degradation products can be separated and detected, often using a UV-Vis or Diode Array Detector (DAD) that monitors absorbance at specific wavelengths. jabsonline.orgiosrjournals.orgresearchgate.net
Analysis of samples over time during a degradation experiment using HPLC shows a decrease in the peak corresponding to the parent dye and the appearance of new peaks representing intermediate metabolites. iosrjournals.org Changes in retention times compared to the original dye indicate the formation of different compounds, often less complex or more polar than the parent dye. iosrjournals.org HPLC-DAD can provide additional spectral information for peak identification. researchgate.net
Table 1: Illustrative HPLC Data for Dye Degradation (Based on similar reactive dye studies)
| Sample Type | Retention Time (min) | Peak Intensity (Arbitrary Units) | Notes |
| Control Dye | 5.5 | 1500 | Parent dye peak |
| Degraded Sample (Time 1) | 5.5 | 800 | Decreased parent peak |
| Degraded Sample (Time 1) | 3.1 | 250 | Metabolite A peak |
| Degraded Sample (Time 2) | 5.5 | 200 | Further decreased parent peak |
| Degraded Sample (Time 2) | 3.1 | 350 | Metabolite A increased |
| Degraded Sample (Time 2) | 4.2 | 150 | Metabolite B peak |
Note: This table presents illustrative data based on typical observations in reactive dye degradation studies using HPLC, not specific data for this compound.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Identification of Degradation Pathways and Marker Compounds
Liquid Chromatography-Mass Spectrometry (LC-MS) and tandem Mass Spectrometry (LC-MS/MS) are powerful techniques for the definitive identification and structural elucidation of degradation products and for mapping degradation pathways. iosrjournals.orgresearchgate.netscispace.com LC-MS combines the separation capabilities of HPLC with the mass analysis capabilities of mass spectrometry.
After chromatographic separation by LC, the eluting compounds are introduced into a mass spectrometer, which measures their mass-to-charge ratio (m/z). scispace.com LC-MS/MS provides additional structural information by fragmenting selected ions and analyzing the resulting fragments. This allows for the determination of the molecular weight of metabolites and provides clues about their chemical structure. researchgate.netscispace.com
LC-MS/MS is particularly useful for identifying intermediate products formed during the breakdown of complex dye molecules like this compound. researchgate.net By identifying these intermediates, researchers can propose plausible degradation pathways, understanding the sequence of reactions involved in the dye's transformation. researchgate.net Studies on other reactive dyes have successfully used LC-MS/MS to identify cleavage products and propose degradation mechanisms, including azo bond cleavage and the formation of aromatic amines and other smaller molecules. researchgate.netscispace.com
Thin Layer Chromatography (TLC) in Biodegradation Studies
Thin Layer Chromatography (TLC) is a simple, cost-effective, and relatively rapid chromatographic technique often used in biodegradation studies as a qualitative tool to monitor the progress of dye degradation and to get a preliminary indication of the presence of metabolites. niscpr.res.injabsonline.orgiosrjournals.orgdarshanpublishers.com
TLC involves applying a small spot of the sample onto a thin layer of stationary phase (usually silica (B1680970) gel) coated on a plate. The plate is then placed in a solvent (mobile phase), which moves up the plate by capillary action. Components in the sample separate based on their differential partitioning between the stationary and mobile phases, resulting in distinct spots at different positions on the plate. darshanpublishers.com
In biodegradation studies of dyes, TLC is used to visually observe the disappearance of the spot corresponding to the parent dye and the appearance of new spots with different retention factors (Rf values), indicating the formation of degradation products. jabsonline.orgdarshanpublishers.com This provides a quick confirmation of whether the dye is being transformed. jabsonline.orgiosrjournals.org While less quantitative and lower resolution than HPLC or LC-MS, TLC is useful for initial screening and monitoring in studies investigating microbial decolorization. jabsonline.orgiosrjournals.orgdarshanpublishers.com
Assessment of Overall Organic Load Reduction
Chemical Oxygen Demand (COD) Measurement
Chemical Oxygen Demand (COD) is a crucial parameter used to measure the amount of oxygen required to chemically oxidize organic and inorganic pollutants in water. It serves as an indicator of the total oxidizable organic matter present. In the context of reactive dye degradation, COD measurement is used to assess the efficiency of treatment processes in breaking down the complex organic structures of the dye and its byproducts into simpler, more oxidized substances.
Total Organic Carbon (TOC) Analysis
Total Organic Carbon (TOC) analysis quantifies the total amount of carbon bound in organic compounds within a sample. Unlike COD, which measures the oxygen required for oxidation, TOC directly measures the carbon content of organic matter. TOC analysis is particularly valuable for confirming the mineralization of organic pollutants, which is the complete conversion of organic carbon into inorganic carbon, primarily carbon dioxide.
The reduction in TOC during a treatment process indicates that the organic compounds, including the parent dye and its metabolites, are being broken down into simpler substances, potentially leading to full mineralization. Research on other reactive dyes, such as C.I. Reactive Red 120 and C.I. Reactive Red 198, has employed TOC analysis to monitor mineralization efficiency. For example, ozonation of Reactive Red 120 resulted in a TOC removal rate of 26% after 150 minutes and 71% in 60 minutes in another study. uni.lu, For C.I. Reactive Red 198, a TOC removal efficiency of approximately 62% was observed after 180 minutes in UV/TiO2/oxidant systems, with mineralization percentages reaching 61.1% and 49.6% under optimum conditions., The use of TOC analysis is a standard practice in evaluating the effectiveness of reactive dye treatment; however, specific TOC data pertaining to the degradation or removal of this compound was not found in the reviewed sources.
Microscopic and Surface Characterization Techniques for Adsorbents
When adsorption is employed for the removal of reactive dyes like this compound, microscopic and surface characterization techniques are essential for understanding the physical properties of the adsorbent materials and how the dye interacts with their surfaces.
Scanning Electron Microscopy (SEM) for Morphological Analysis
Scanning Electron Microscopy (SEM) is a widely used technique for examining the surface morphology and topography of materials at high magnifications. In the context of adsorption processes for reactive dyes, SEM is utilized to characterize the surface structure of adsorbent materials before and after the adsorption of the dye.
Theoretical and Computational Investigations on C.i. Reactive Red 29
Quantum Chemical Calculations in C.I. Reactive Red 29 Reactivity (e.g., DFT, COSMO-RS)
Quantum chemical calculations, particularly Density Functional Theory (DFT), serve as powerful tools for exploring the electronic structure and reactivity of organic dyes like this compound. DFT computations can yield crucial physical parameters, including dipole moment, energies of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), energy gap, ionization energy, electron affinity, hardness, electronegativity, and electrophilicity. researchgate.net These parameters are indicative of the molecule's stability and its susceptibility to reactions with other chemical species, such as oxidants or reductants involved in degradation processes. researchgate.net
For instance, DFT calculations can illuminate the electronic characteristics of the azo group (-N=N-), which functions as the primary chromophore responsible for the dye's color and represents a key site for initiating degradation reactions. researchgate.net Investigations on structurally similar reactive dyes have successfully employed DFT to analyze their UV-Vis spectra and corroborate the presence of the azo linkage. researchgate.net
Beyond isolated molecule properties, computational methods can also probe the interactions between dye molecules and various materials used in wastewater treatment, such as adsorbents or catalysts. While direct COSMO-RS studies specifically on this compound were not extensively detailed in the search results, related research on other C.I. Reactive Red dyes (e.g., C.I. Reactive Red 141) has leveraged DFT and COSMO-RS to investigate adsorption mechanisms on activated carbon, providing insights into intermolecular interactions and predicting adsorption behavior. iwaponline.com Such studies underscore the potential of these computational techniques to elucidate the binding affinities and performance of different treatment materials for this compound.
Kinetic Modeling of this compound Degradation Processes
Kinetic modeling is a critical aspect of characterizing and predicting the rate at which this compound undergoes degradation under varying conditions and through different treatment technologies. These models are instrumental in deciphering reaction mechanisms and refining process parameters to achieve efficient dye removal.
The kinetics of dye degradation are frequently analyzed using established models, such as pseudo-first-order or pseudo-second-order kinetics. researchgate.netijisset.org For example, studies on the electrochemical degradation of reactive dyes, including C.I. Reactive Red 198 (a related reactive red dye), have demonstrated that the process kinetics can be well-described by a pseudo-first-order model. ijisset.org Experimental determination of apparent rate constants allows for comparison with theoretical models, facilitating the validation of proposed reaction pathways. ijisset.org
Kinetic modeling is also fundamental to studies investigating the degradation of reactive dyes via advanced oxidation processes (AOPs), such as Fenton and photo-Fenton reactions. pjoes.comscielo.org.mx These models enable the quantification of the impact of key parameters, including oxidant concentration (e.g., H₂O₂) and catalyst concentration (e.g., Fe²⁺), on the rate of dye degradation. pjoes.com In the case of Fenton processes applied to Reactive Red 2, the degradation kinetics followed a first-order model based on the reduction in chemical oxygen demand (COD). scielo.org.mx
Furthermore, kinetic modeling approaches are applicable to biological degradation processes. Although specific kinetic models for the biodegradation of this compound were not extensively covered in the search results, studies focusing on the biodegradation of other reactive red dyes like Reactive Red 120 have successfully employed kinetic models to characterize the decolorization rates achieved by bacterial consortia. mdpi.com These models aid in optimizing factors such as initial substrate concentration, pH, and temperature to enhance the efficiency of biological degradation. mdpi.com
Advanced Statistical and Machine Learning Approaches for Process Optimization
The application of advanced statistical methods and machine learning techniques has become increasingly prevalent in optimizing the intricate processes involved in the removal and degradation of dyes like this compound. These sophisticated approaches facilitate the analysis of interactions among multiple variables and the prediction of optimal operating conditions.
Response Surface Methodology (e.g., Box-Behnken Design, Central Composite Design)
Response Surface Methodology (RSM) is a widely adopted statistical technique for developing models and optimizing processes by examining the relationships between several independent variables and one or more response variables. pjoes.comlupinepublishers.comirost.ir RSM provides a systematic framework for understanding the influence of individual factors and their synergistic or antagonistic interactions on process efficiency, such as the extent of dye decolorization or degradation. pjoes.comlupinepublishers.com
Within the framework of RSM, commonly employed experimental designs include the Box-Behnken Design (BBD) and the Central Composite Design (CCD). pjoes.commdpi.comlupinepublishers.comirost.iraphrc.orgresearchgate.netresearchgate.netbohrium.comtandfonline.com These designs are particularly useful as they allow for the efficient exploration of the response surface with a reduced number of experimental runs compared to full factorial designs. lupinepublishers.comirost.ir
Numerous studies on the optimization of reactive dye removal processes have successfully implemented BBD or CCD. For instance, CCD has been applied to optimize the Fenton oxidation process for the removal of Reactive Red 2, investigating the impact of hydrogen peroxide concentration, ferrous ion concentration, and reaction time on the removal efficiencies of both the dye and COD. pjoes.com Experimental data are typically fitted to a polynomial regression model, and response surface plots are generated to visually identify the region of optimal performance. pjoes.com Similarly, BBD has been utilized to optimize the removal of other reactive red dyes, such as C.I. Reactive Red 66 and C.I. Reactive Red 180, in processes involving biosorbents, microbial consortia, or enzymatic treatments. aphrc.orgresearchgate.netresearchgate.nettandfonline.com These studies highlight the effectiveness of RSM, in conjunction with designs like BBD and CCD, in determining optimal conditions that lead to high dye removal efficiencies. pjoes.comaphrc.orgresearchgate.netresearchgate.nettandfonline.com
Machine Learning Models for Prediction and Optimization (e.g., Least-Square Support Vector Machines)
Machine learning (ML) models represent powerful tools for predicting process outcomes and optimizing operational parameters based on experimental datasets. dergipark.org.tr These models are capable of capturing complex, non-linear relationships between input variables and responses, potentially offering enhanced predictive accuracy compared to conventional statistical models in certain scenarios. irost.irnih.gov
Least-Square Support Vector Machines (LS-SVM) are a variant of support vector machines that reformulate the problem such that the solution involves solving a system of linear equations, which can offer computational advantages over standard SVMs that typically require solving quadratic programming problems. worldscientific.compsu.edu LS-SVMs have found applications in diverse fields for both regression and classification tasks, including environmental applications such as the quantitative evaluation of water contamination. nih.gov
While specific studies detailing the direct application of LS-SVM for predicting or optimizing the degradation of this compound were not extensively found in the provided search results, related research on reactive dyes and wastewater treatment underscores the potential utility of such models. Machine learning models, including artificial neural networks (ANN) and support vector machines (SVM), have been successfully applied to predict color recipes in textile dyeing, a process that involves complex relationships between the concentrations of different dyes and the resulting color characteristics. dergipark.org.trresearchgate.netresearchgate.net These studies have demonstrated that ML models can achieve high levels of accuracy in predicting color coordinates. researchgate.netresearchgate.net
Furthermore, ML models have been employed to predict optimal degradation parameters for reactive dyes based on experimental conditions. Although the specific types of ML models are not always explicitly stated, the application of machine learning for predicting and optimizing dye degradation processes is a recognized and evolving area. The application of LS-SVM, with its potential for computational efficiency, could be a promising approach for developing predictive models for the degradation of this compound, thereby facilitating the efficient optimization of treatment processes with reduced reliance on extensive experimental campaigns.
Future Research Directions and Challenges for C.i. Reactive Red 29
Development of Sustainable and Cost-Effective Treatment Technologies
Developing sustainable and cost-effective treatment technologies for C.I. Reactive Red 2 is a key research priority. Conventional methods often face challenges such as high costs, the production of large amounts of sludge, or incomplete degradation of the dye and its intermediates. mdpi.comresearchgate.net Advanced Oxidation Processes (AOPs), such as Fenton, photocatalysis, and ozonation, have shown promise in degrading reactive dyes due to their ability to generate highly reactive radicals. iwaponline.comiwaponline.commdpi.com However, further research is needed to optimize these processes for cost-effectiveness and scalability for industrial application. iwaponline.com
Biological methods, including the use of bacteria and fungi, are considered cost-effective and environmentally friendly alternatives for dye decolorization and degradation. researchgate.netresearchgate.net Phytoremediation, using plants, is another low-cost and sustainable technique for treating textile wastewater. psu.edu Research is ongoing to identify and engineer microbial strains or plant species with enhanced dye degradation capabilities and to optimize the conditions for their application in wastewater treatment. nih.govpsu.edu
Adsorption is also a widely adopted method due to its cost-effectiveness and efficiency, with activated carbon being a recognized adsorbent. iwaponline.com However, the high cost of activated carbon and challenges in its regeneration necessitate the exploration of alternative, more cost-effective adsorbents, including those derived from waste materials. iwaponline.comacs.org Hybrid approaches combining different treatment methods are also being investigated to improve efficiency and address the limitations of single processes. iwaponline.comencyclopedia.pub
Comprehensive Life Cycle Assessment of Remediation Materials
A crucial aspect of developing sustainable treatment technologies is conducting comprehensive Life Cycle Assessments (LCA) of the remediation materials and processes involved. LCA is a holistic approach used to evaluate the total environmental impact of a product or process from raw material extraction to disposal. mdpi.comencyclopedia.pubmdpi.com
Future research should focus on applying LCA to assess the environmental footprint of different materials used in the treatment of C.I. Reactive Red 2, such as adsorbents, catalysts, and chemicals used in AOPs. This includes evaluating the impacts associated with their production, transportation, use, and disposal or regeneration. acs.orgmdpi.comresearchgate.net LCA can help identify the most environmentally sustainable materials and processes, guiding the development of greener treatment technologies. mdpi.com Studies have applied LCA to evaluate the synthesis of nanocomposite sorbents for water remediation and the environmental impacts of textile dyeing processes, highlighting the importance of considering the entire life cycle. acs.orgmdpi.comresearchgate.net
Research into Complex Effluent Matrices and Synergistic Pollutant Interactions
Textile wastewater is a complex matrix containing not only reactive dyes like C.I. Reactive Red 2 but also various other organic contaminants, salts, and chemicals. iwaponline.commdpi.commdpi.com The presence of these co-pollutants can significantly influence the efficiency of treatment processes and potentially lead to synergistic or antagonistic interactions during degradation. nih.govrsc.org
Future research needs to investigate the behavior of C.I. Reactive Red 2 in complex effluent matrices and understand the synergistic or inhibitory effects of other pollutants on its degradation. This includes studying how different treatment technologies perform when applied to real textile wastewater compared to synthetic solutions containing only the dye. mdpi.comnih.gov Research into synergistic effects, such as the combined action of adsorption and photocatalysis or sonophotocatalysis, has shown enhanced degradation of organic pollutants. rsc.orgnih.govresearchgate.netacs.orgacs.org Understanding these interactions is crucial for designing effective treatment systems for industrial effluents.
Data from studies on complex wastewater treatment using electro-persulfate processes highlight the variability in COD removal efficiency depending on the effluent composition. mdpi.com
Interactive Table: COD Removal in Complex Wastewater Treatment by Electro-Persulfate Processes
| Effluent Type | PDS Concentration (g L⁻¹) | COD Removal (%) | Assay Time (h) |
| Dyeing wastewater | 0.5 | 76 | 1 |
| Industrial effluent containing dinitrotoluenes | - | - | - |
| Washing machine effluent | - | - | - |
| Oil sands process water | - | - | - |
| Cyanide-containing wastewater | - | - | - |
Elucidation of Novel Degradation Mechanisms and Pathways
A deeper understanding of the degradation mechanisms and pathways of C.I. Reactive Red 2 under various treatment conditions is essential for developing more efficient and targeted remediation strategies. Due to its stable structure, RR2 requires processes that can break down its azo bond and aromatic rings. nih.gov
Research using AOPs like Fenton-like reactions, ozonation, and photocatalysis has indicated that degradation often proceeds through the generation of highly reactive species, such as hydroxyl radicals, which attack the dye molecule. mdpi.comnih.govrsc.orgnih.govrsc.org Studies using techniques like GC/MS have helped identify intermediate products formed during the degradation of reactive dyes, providing insights into the cleavage of chromophoric groups and aromatic rings. bohrium.com
Theoretical investigations using methods like density functional theory are contributing to deciphering the molecular reaction pathways involved in the degradation of reactive dyes by radicals. rsc.org Future research should aim to comprehensively map the degradation pathways of C.I. Reactive Red 2 under different treatment scenarios, identify all intermediate products, and assess their potential toxicity. nih.govbohrium.com Understanding these mechanisms can facilitate the development of optimized processes that lead to complete mineralization of the dye and avoid the formation of harmful byproducts. researchgate.net
Studies on the degradation of C.I. Reactive Red 2 using Fenton-like reactions have shown that the presence of hydroxyl radical scavengers significantly inhibits degradation, indicating the key role of these radicals in the process. rsc.org The decolorization of reactive dyes is often a result of the destruction of the N=N bond. nih.gov
Q & A
Basic Research Questions
Q. What are the key physicochemical properties of C.I. Reactive Red 29 that influence its reactivity in aqueous solutions?
- Methodological Answer : Characterize properties such as solubility, pH sensitivity, and redox potential using techniques like UV-Vis spectroscopy (to determine λmax and molar absorptivity) and potentiometric titrations. For pH-dependent behavior, conduct experiments across a range (e.g., pH 2–12) to identify optimal conditions for dye stability or degradation .
Q. Which standard analytical techniques are recommended for quantifying this compound in environmental or synthetic samples?
- Methodological Answer : High-performance liquid chromatography (HPLC) with diode-array detection (DAD) is preferred for quantification due to its precision in separating dye isomers and degradation byproducts. Calibration curves should be validated using certified reference materials. Spectrophotometric methods (e.g., absorbance at λmax) can be used for rapid screening but require correction for matrix interference .
Q. How should synthesis and characterization of this compound derivatives be documented to ensure reproducibility?
- Methodological Answer : Report detailed synthesis protocols, including reactant molar ratios, temperature, and catalyst concentrations. Characterize products using NMR (¹H/¹³C), FTIR, and elemental analysis. For purity assessment, include HPLC chromatograms and melting point ranges. Always cross-reference with established procedures for analogous reactive dyes .
Q. What are the common degradation pathways for this compound under environmental conditions?
- Methodological Answer : Investigate pathways via photolysis (using UV lamps), hydrolysis (at varying pH/temperature), and biodegradation (using microbial consortia). Monitor degradation kinetics using LC-MS to identify intermediates like sulfonated aromatic fragments. Compare results with control experiments lacking light/microbes .
Advanced Research Questions
Q. How can contradictions in reported degradation efficiencies of this compound across studies be resolved?
- Methodological Answer : Conduct meta-analyses to identify variables causing discrepancies (e.g., catalyst type, initial dye concentration). Reproduce conflicting experiments under standardized conditions (e.g., fixed pH, catalyst loading) and use statistical tools (ANOVA, multivariate regression) to isolate influential factors. Publish negative results to clarify boundary conditions .
Q. What advanced characterization techniques are critical for identifying transient intermediates during this compound degradation?
- Methodological Answer : Employ time-resolved electron paramagnetic resonance (EPR) to detect radical species (e.g., hydroxyl radicals in Fenton systems). Use in-situ FTIR or Raman spectroscopy to monitor bond cleavage in real-time. For structural elucidation of intermediates, combine high-resolution mass spectrometry (HRMS) with computational modeling (DFT) .
Q. How can heterogeneous catalytic systems for this compound degradation be optimized to minimize secondary pollution?
- Methodological Answer : Screen catalysts (e.g., Fe-ZSM-5, TiO₂ composites) for stability under repeated cycles using XRD and BET surface area analysis. Quantify metal leaching via ICP-OES and correlate with activity loss. Design core-shell catalysts or immobilize active phases on inert supports to reduce leaching .
Q. What methodological frameworks are recommended for assessing the long-term environmental impact of this compound degradation byproducts?
- Methodological Answer : Use toxicity assays (e.g., Daphnia magna mortality, microbial respiration inhibition) to evaluate ecotoxicity of degradation products. Model environmental fate using software like EPI Suite to predict bioaccumulation and persistence. Integrate lifecycle analysis (LCA) to compare environmental footprints of different degradation methods .
Methodological Best Practices
- Reproducibility : Document all experimental parameters (e.g., stirring speed, light intensity in photolysis) in supplementary materials. Use internal standards in analytical workflows to correct for instrument drift .
- Data Validation : Triplicate experiments with error margins (SD/SE) must be reported. For kinetic studies, ensure R² ≥ 0.98 for pseudo-first/second-order model fits .
- Ethical Compliance : Disclose potential conflicts of interest (e.g., industry partnerships in catalyst development) and adhere to waste disposal regulations for toxic intermediates .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
